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Compound of Interest

Compound Name: Fentrazamide

Cat. No.: B1672595 Get Quote

Introduction
Fentrazamide is a tetrazolinone herbicide utilized for post-emergence weed control in rice

cultivation, targeting barnyard grass, annual sedges, and various broadleaved weeds.[1] Its

application in flooded paddy fields, however, raises environmental concerns regarding its

potential for off-site transport via surface runoff and leaching through the soil profile.

Understanding the environmental fate of fentrazamide is crucial for developing sustainable

agricultural practices that minimize the risk of water resource contamination.

Paddy fields are unique agroecosystems characterized by a continuous flow of water, which

can facilitate the transport of pesticides into adjacent water bodies.[2] The mobility of a

pesticide is governed by a combination of its physicochemical properties, soil characteristics,

and environmental conditions. Fentrazamide's very low aqueous solubility and persistence in

water systems are key factors influencing its environmental behavior.[1] This document

provides a summary of available data and detailed protocols for researchers to assess the

runoff and leaching potential of fentrazamide in paddy field environments.

Data Presentation
The following tables summarize the key physicochemical properties, degradation kinetics, and

analytical parameters for fentrazamide based on published literature.

Table 1: Physicochemical and Leaching Properties of Fentrazamide
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Property Value Remarks Source

Aqueous Solubility Very Low - [1]

Volatility Relatively Volatile - [1]

GUS Leaching

Potential Index
2.95

Calculated value

indicating high

leachability potential.

Table 2: Dissipation and Degradation Half-life (DT₅₀) of Fentrazamide

Condition Soil/Water Half-life (Days) Remarks Source

Paddy Field Volcanic Soil ~30 Literature value.

Paddy Field Alluvial Soil ~20 Literature value.

Aerobic Soil 9.02

Dissipation

followed first-

order kinetics.

Anaerobic

(Flooded)
Soil 9.06

Dissipation

followed

monophasic first-

order kinetics.

Anaerobic

(Flooded)
Water 3.66

Fentrazamide

dissipated

rapidly.

Table 3: Analytical Methodology for Fentrazamide Quantification
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Parameter Soil Water Source

Analytical Method HPLC-UV HPLC-UV

Extraction Solvent
0.1 N HCl: Acetone

(1:1 v/v)

0.1 N HCl: Acetone

(1:1 v/v)

Cleanup Method
Silica Solid Phase

Extraction (SPE)

Silica Solid Phase

Extraction (SPE)

HPLC Column ODS-II ODS-II

Mobile Phase
Acetonitrile: Water

(70:30 v/v)

Acetonitrile: Water

(70:30 v/v)

Detection Wavelength 214 nm 214 nm

Recovery Rate 75.2% - 90.4% 89.9% - 97.8%

Method LOQ 0.005 µg/g 0.005 µg/g

Instrument LOD 0.002 µg/mL 0.002 µg/mL

Experimental Protocols
The following protocols provide detailed methodologies for conducting studies on

fentrazamide runoff and leaching in simulated paddy field environments.

Protocol 1: Paddy Field Runoff Simulation
Objective: To quantify the amount of fentrazamide transported from a treated paddy field plot

via surface runoff following a simulated rainfall event.

Materials:

Isolated experimental plots with impermeable boundaries.

Runoff collection system at the edge of the plot.

Fentrazamide formulation (e.g., suspension concentrate).
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Rainfall simulator.

Amber glass bottles for sample collection.

Flow meter.

Procedure:

Plot Establishment: Construct bounded plots (e.g., 5m x 2m) on a slight slope, ensuring a

single outlet for runoff collection. The soil should be representative of a typical paddy field.

Paddy Condition Simulation: Flood the plots with water to a depth of 3-5 cm and maintain

this level for a pre-acclimatization period.

Herbicide Application: Apply fentrazamide at the recommended agronomic rate (e.g., 100 g

a.i./ha). Ensure even application over the water surface.

Rainfall Simulation: After a specified interval post-application (e.g., 24 hours), apply

simulated rainfall at a constant intensity for a defined duration.

Runoff Sample Collection: Collect the entire volume of runoff water from the plot outlet

throughout the rainfall event. Measure the total volume.

Sub-sampling: Agitate the collected runoff water to ensure homogeneity and take

representative sub-samples in amber glass bottles for analysis.

Analysis: Analyze the fentrazamide concentration in the water samples using the analytical

method detailed in Protocol 3.

Calculation: Calculate the total mass of fentrazamide lost in runoff by multiplying the

concentration by the total runoff volume. Express this as a percentage of the initially applied

amount.

Protocol 2: Soil Column Leaching Study
Objective: To assess the vertical mobility and leaching potential of fentrazamide through a soil

profile.
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Materials:

Intact or repacked soil columns (e.g., 30 cm length, 10 cm diameter).

Soil representative of a paddy field.

Fentrazamide analytical standard.

Simulated irrigation or rainfall system.

Leachate collection vessels (amber glass).

Apparatus for soil column sectioning.

Procedure:

Soil Column Preparation: Collect soil from a paddy field. The column can be packed to a

uniform bulk density or an intact core can be used. Pre-saturate the column with water from

the bottom up to simulate flooded conditions.

Herbicide Application: Apply a known amount of fentrazamide solution evenly to the surface

of the saturated soil column.

Leaching Event: Initiate a continuous flow of water (simulating irrigation or rainfall) to the top

of the soil column at a constant rate.

Leachate Collection: Collect the leachate that passes through the column in fractions

corresponding to specific time intervals or volumes.

Analysis of Leachate: Analyze the collected leachate fractions for fentrazamide
concentration using the method in Protocol 3.

Soil Sectioning: At the conclusion of the leaching event, extrude the soil core from the

column and section it into desired depth increments (e.g., 0-5 cm, 5-10 cm, 10-15 cm, etc.).

Analysis of Soil Sections: Extract and analyze the soil from each section to determine the

distribution of fentrazamide remaining in the soil profile.
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Protocol 3: Sample Extraction and HPLC Analysis
Objective: To extract and quantify fentrazamide residues from water and soil samples.

Materials:

High-Performance Liquid Chromatograph (HPLC) with a UV detector.

ODS-II analytical column or equivalent.

Solid Phase Extraction (SPE) manifold and silica cartridges.

Solvents: 0.1 N HCl, Acetone, Acetonitrile (HPLC grade), Water (HPLC grade).

Rotary evaporator, centrifuge, vortex mixer.

Procedure:

Water Sample Extraction:

Take a known volume of the water sample.

If necessary, pass through a silica SPE cartridge for cleanup and concentration.

Elute the fentrazamide from the cartridge with an appropriate solvent mixture.

Evaporate the solvent and reconstitute the residue in the mobile phase for HPLC analysis.

Soil Sample Extraction:

Take a known mass of the soil sample.

Add 0.1 N HCl: Acetone (1:1 v/v) and shake vigorously.

Centrifuge and collect the supernatant. Repeat the extraction process.

Combine the supernatants and partition with a suitable organic solvent.

Pass the organic phase extract through a silica SPE cartridge for cleanup.
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Evaporate the cleaned extract and reconstitute the residue in the mobile phase.

HPLC Analysis:

Column: ODS-II.

Mobile Phase: Acetonitrile: Water (70:30 v/v).

Flow Rate: 1.0 mL/min (typical, optimize as needed).

Detection: UV at 214 nm.

Quantification: Prepare a calibration curve using analytical standards of fentrazamide
over a linear range (e.g., 0.05-1.00 µg/mL). Calculate the concentration in samples by

comparing peak areas to the calibration curve.

Visualizations
The following diagrams illustrate the environmental pathways and experimental processes

related to fentrazamide in paddy fields.
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Caption: Environmental fate of fentrazamide in a paddy field ecosystem.
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Caption: Workflow for fentrazamide runoff and leaching experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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